Cas no 462-60-2 (Hydantoic Acid)

• Product Name: Hydantoic Acid
• CAS No: 462-60-2
• MF: C₃H₆N₂O₃
• MW: 118.09134054184
• MDL: MFCD00047876
• CID: 330108
• PubChem ID: 10020
• Update Time: 2025-10-28

Hydantoic Acid Chemical and Physical Properties

Names and Identifiers

• Hydantoic Acid
• [(Aminocarbonyl)amino]acetic acid
• 2-(carbamoylamino)acetic acid
• Glycine,N-(aminocarbonyl)-
• N-Carbamoylglycine
• N-Carboxymethylurea
• Urea, (carboxymethyl)-
• CS-0204817
• H0655
• 2-Ureidoacetic acid
• Acetic acid, ureido-
• CHEBI:133351
• NSC-49417
• NSC49417
• Z57009586
• BRN 1812022
• SCHEMBL289921
• N-Carbamylglycine
• 4-04-00-02411 (Beilstein Handbook Reference)
• Q4F314U63K
• AT23074
• HydantoinsA currencyure
• AKOS000264528
• InChI=1/C3H6N2O3/c4-3(8)5-1-2(6)7/h1H2,(H,6,7)(H3,4,5,8
• AS-56566
• CB 1636
• N-(CARBOXYMETHYL)UREA
• Acetic acid, [(aminocarbonyl)amino]-
• 462-60-2
• SY051314
• Glycoluric acid
• UNII-Q4F314U63K
• Oprea1_578490
• MFCD00047876
• CCRIS 6533
• ureidoacetic acid
• EN300-10397
• Carbomoylglycine
• EINECS 207-328-5
• AB00981907-01
• Q27286991
• FT-0632170
• DTXSID7060045
• Glycine, N-(aminocarbonyl)-
• NS00031593
• Acetic acid, ((aminocarbonyl)amino)-
• Carbamoylglycine
• NSC 49417
• Glycine, N-carbamoyl-
• N-carbamyl glycine
• DB-026618
• STL553754
• DB-051365

• MDL： MFCD00047876
• Inchi： 1S/C3H6N2O3/c4-3(8)5-1-2(6)7/h1H2,(H,6,7)(H3,4,5,8)
• InChI Key： KZVRXPPUJQRGFN-UHFFFAOYSA-N
• SMILES： OC(CNC(N)=O)=O

Computed Properties

• Exact Mass: 118.03800
• Monoisotopic Mass: 118.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: -1.4
• Topological Polar Surface Area: 92.4A^2

Experimental Properties

• Color/Form: White crystals
• Density: 1.5267 (rough estimate)
• Melting Point: No data available
• Boiling Point: 220.6°C (rough estimate)
• Flash Point: 151.5±25.7 °C
• Refractive Index: 1.4715 (estimate)
• PSA: 92.42000
• LogP: -0.16950
• Solubility: Soluble in lye, insoluble in cold water
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

Hydantoic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p1086 get medical advice / care
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• RTECS：MB7660000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds

Additional information on Hydantoic Acid

Hydantoic Acid (CAS No. 462-60-2): Properties, Applications, and Market Insights

Hydantoic Acid (CAS No. 462-60-2), also known as Glycolylurea, is an organic compound with significant relevance in pharmaceutical, cosmetic, and biochemical research. This white crystalline solid is derived from the reaction of glycolic acid and urea, offering unique chemical properties that make it valuable across multiple industries. Its molecular formula, C₃H₆N₂O₃, and versatile reactivity have positioned it as a key intermediate in synthesizing hydantoin derivatives, which are widely used in drug development and skincare formulations.

The growing demand for sustainable and bio-based chemicals has spotlighted Hydantoic Acid as a compound of interest. Researchers are exploring its potential in green chemistry applications, particularly in biodegradable formulations and non-toxic additives. Recent studies highlight its role in anti-aging skincare, where its mild exfoliating and moisturizing properties align with the trend toward clean beauty products. Additionally, its compatibility with peptide synthesis makes it a candidate for innovative therapeutic agents, addressing queries like "natural alternatives to synthetic preservatives" or "eco-friendly cosmetic ingredients."

From a commercial perspective, the global market for Hydantoic Acid is expanding, driven by its applications in pharmaceutical intermediates and personal care products. Manufacturers are optimizing production processes to meet regulatory standards such as REACH and FDA compliance, responding to searches like "CAS 462-60-2 suppliers" or "high-purity Hydantoic Acid." Analytical techniques like HPLC and NMR ensure quality control, while patents for novel synthesis methods reflect its industrial importance. As consumers prioritize transparency in ingredient sourcing, suppliers are increasingly detailing the safety profiles and eco-certifications of this compound.

In laboratory settings, Hydantoic Acid serves as a precursor for 5-membered heterocycles, enabling advancements in medicinal chemistry. Its solubility in water and polar solvents facilitates reactions under mild conditions, a feature frequently cited in queries like "water-soluble organic intermediates." Recent publications also investigate its antioxidant potential, linking it to broader discussions on oxidative stress mitigation—a hot topic in nutraceutical and cosmeceutical research. This dual functionality (chemical utility and bioactive properties) underscores its cross-disciplinary appeal.

Looking ahead, innovations in enzyme-catalyzed synthesis could further enhance the sustainability profile of Hydantoic Acid. With AI-driven platforms increasingly used to predict chemical behavior, searches combining "CAS 462-60-2" with "machine learning in organic synthesis" are rising. Furthermore, its low environmental persistence aligns with circular economy principles, making it a candidate for green manufacturing initiatives. For businesses, integrating these insights into SEO strategies—such as targeting long-tail keywords like "biodegradable Hydantoic Acid suppliers"—can improve visibility in niche markets.

To summarize, Hydantoic Acid (CAS No. 462-60-2) bridges scientific rigor and industrial practicality. Its applications span from drug discovery to cosmetic science, while its evolving production methods reflect the shift toward sustainable chemistry. By addressing trending searches and emphasizing its multifunctional nature, this article aims to provide a comprehensive, SEO-optimized resource for researchers, purchasers, and formulators alike.